3,5,3’,5’-Tetrachlorobisphenol A
3,5,3’,5’-Tetrachlorobisphenol A
Tetrachlorobisphenol A is a bisphenol.
Brand Name:
Vulcanchem
CAS No.:
79-95-8
VCID:
VC0029912
InChI:
InChI=1S/C15H12Cl4O2/c1-15(2,7-3-9(16)13(20)10(17)4-7)8-5-11(18)14(21)12(19)6-8/h3-6,20-21H,1-2H3
SMILES:
CC(C)(C1=CC(=C(C(=C1)Cl)O)Cl)C2=CC(=C(C(=C2)Cl)O)Cl
Molecular Formula:
C15H12Cl4O2
Molecular Weight:
366.1 g/mol
3,5,3’,5’-Tetrachlorobisphenol A
CAS No.: 79-95-8
Reference Standards
VCID: VC0029912
Molecular Formula: C15H12Cl4O2
Molecular Weight: 366.1 g/mol
| CAS No. | 79-95-8 |
|---|---|
| Product Name | 3,5,3’,5’-Tetrachlorobisphenol A |
| Molecular Formula | C15H12Cl4O2 |
| Molecular Weight | 366.1 g/mol |
| IUPAC Name | 2,6-dichloro-4-[2-(3,5-dichloro-4-hydroxyphenyl)propan-2-yl]phenol |
| Standard InChI | InChI=1S/C15H12Cl4O2/c1-15(2,7-3-9(16)13(20)10(17)4-7)8-5-11(18)14(21)12(19)6-8/h3-6,20-21H,1-2H3 |
| Standard InChIKey | KYPYTERUKNKOLP-UHFFFAOYSA-N |
| SMILES | CC(C)(C1=CC(=C(C(=C1)Cl)O)Cl)C2=CC(=C(C(=C2)Cl)O)Cl |
| Canonical SMILES | CC(C)(C1=CC(=C(C(=C1)Cl)O)Cl)C2=CC(=C(C(=C2)Cl)O)Cl |
| Colorform | Crystals from acetic acid |
| Melting Point | 135.0 °C 136 °C |
| Description | Tetrachlorobisphenol A is a bisphenol. |
| Synonyms | 4,4’-(1-Methylethylidene)bis[2,6-dichlorophenol; 2,2-Bis(3,5-dichloro-4-hydroxyphenyl)_x000B_propane; 2,2-Bis(4-hydroxy-3,5-dichlorophenyl)propane; Tetrachlorodian; Tetrachlorobisphenol A; NSC 18248; NSC 67465; |
| Vapor Pressure | 2X10-8 mm Hg at 25 °C (est) |
| PubChem Compound | 6619 |
| Last Modified | Nov 11 2021 |
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